Cas no 7462-38-6 ( )

  structure
  structure
Product Name: 
CAS No:7462-38-6
MF:C20H22O8
MW:390.383886814117
CID:979515
PubChem ID:344921
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (4-benzoyloxy-1,2,5,6-tetrahydroxyhexan-3-yl) benzoate
    • NSC402078
    • NSC-402078
    • DTXSID60322811
    • 7462-38-6
    •  
    • Inchi: 1S/C20H22O8/c21-11-15(23)17(27-19(25)13-7-3-1-4-8-13)18(16(24)12-22)28-20(26)14-9-5-2-6-10-14/h1-10,15-18,21-24H,11-12H2
    • InChI Key: MZTIRQSLCJMRKT-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C(C(CO)O)C(C(CO)O)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 390.13146766g/mol
  • Monoisotopic Mass: 390.13146766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 11
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 134Ų
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